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Introduction

Sodium N-chlorobenzenesulfonamide, commonly known as Chloramine-B, is an
organochlorine compound widely utilized as a disinfectant and an oxidizing agent in various
chemical syntheses.[1][2][3][4] Its efficacy and stability are often attributed to its hydrated
forms, with the trihydrate being a common commercially available variant. A thorough
understanding of the physical properties of Sodium N-chlorobenzenesulfonamide trihydrate
Is paramount for its handling, formulation, and application in research and development. This
technical guide provides a comprehensive overview of the key physical characteristics of this
compound, supported by detailed experimental protocols for their determination.

Core Physical Properties

The physical properties of Sodium N-chlorobenzenesulfonamide trihydrate are summarized
in the table below, providing a consolidated reference for researchers.
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Property Value Source(s)
Sodium N-
Chemical Name chlorobenzenesulfonamide -
trihnydrate
Common Names Chloramine-B trihydrate -
CAS Number 17440-73-2 [5]
Molecular Formula CeHsCINNaO2S-3H20 [5]
Molecular Weight 267.66 g/mol [5]
White to light yellow crystalline
Appearance [61[7]
powder
Odor Faint chlorine odor [8]
Melting Point 170-173 °C (Decomposes) [819]
Soluble in 20 parts water; more
N soluble in hot water. Soluble in
Solubility ] [8][10]
ethanol. Very sparingly soluble
in ether and chloroform.
Undergoes endothermic
transition between 80°C and
Decomposition 125°C with mass loss, followed  [11][12]

by an exothermic transition at
188°C.

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of

Sodium N-chlorobenzenesulfonamide trihydrate. These protocols are based on standard

laboratory practices.

Determination of Melting Point
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The melting point of Sodium N-chlorobenzenesulfonamide trihydrate is determined using the
capillary method with a melting point apparatus.[5][7][8][9]

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sodium N-chlorobenzenesulfonamide trihydrate sample

Spatula

Mortar and pestle (optional, for fine powder)

Procedure:

Ensure the Sodium N-chlorobenzenesulfonamide trihnydrate sample is a fine, dry powder.
If necessary, gently grind the crystals in a mortar and pestle.

o Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm by tapping the sealed end on a hard surface.

» Place the packed capillary tube into the heating block of the melting point apparatus.

o Set the heating rate to a rapid setting to quickly determine an approximate melting range.
o Allow the apparatus to cool.

e Prepare a new capillary with the sample and place it in the apparatus.

o Set the heating rate to a slow and steady increase, typically 1-2°C per minute, as the
temperature approaches the approximate melting point.[8]

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (the completion of
melting). This range is the melting point.
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e Itis important to note that the compound decomposes around its melting point, which may
be observed as discoloration or gas evolution.[11][12]

Determination of Solubility

The solubility of Sodium N-chlorobenzenesulfonamide trihydrate in water and other solvents
can be determined qualitatively and quantitatively.

2.1 Qualitative Solubility Test
Materials:

Test tubes and rack

Sodium N-chlorobenzenesulfonamide trihydrate sample

Solvents (e.g., deionized water, ethanol, ether, chloroform)

Spatula

Vortex mixer (optional)

Procedure:

o Add approximately 10-20 mg of the sample to a clean, dry test tube.
e Add 1 mL of the chosen solvent to the test tube.

o Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by flicking the test
tube.

o Observe the mixture. If the solid dissolves completely, it is considered soluble. If some solid
remains, it is partially soluble or insoluble.

» For water solubility, test at both room temperature and with gentle heating to observe the
increase in solubility.[8]

2.2 Quantitative Solubility Determination (Shake-Flask Method)
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Materials:

e Conical flasks with stoppers

e Analytical balance

o Constant temperature water bath with shaker
« Filtration apparatus (e.g., syringe filters)

e UV-Vis Spectrophotometer or HPLC

e Volumetric flasks and pipettes

Procedure:

e Prepare a saturated solution by adding an excess amount of Sodium N-
chlorobenzenesulfonamide trihydrate to a known volume of the solvent in a conical flask.

» Seal the flask and place it in a constant temperature shaking water bath (e.g., 25°C) for a
sufficient time (e.g., 24-48 hours) to reach equilibrium.

« After equilibration, allow the solution to stand for a short period to let undissolved solid settle.

o Carefully withdraw a known volume of the supernatant and filter it to remove any undissolved
particles.

e Quantify the concentration of the dissolved compound in the filtrate using a suitable
analytical method such as UV-Vis spectrophotometry or HPLC, against a pre-prepared
calibration curve.

e The determined concentration represents the solubility of the compound in the specific
solvent at that temperature.

Thermal Analysis (Decomposition)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are employed
to study the thermal decomposition of Sodium N-chlorobenzenesulfonamide trihydrate.[11]
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[12][13][14][15]

Materials:

TGA/DSC instrument

Sample pans (e.g., aluminum)

Sodium N-chlorobenzenesulfonamide trihydrate sample

Inert gas supply (e.g., nitrogen)

Procedure:

Calibrate the TGA/DSC instrument according to the manufacturer's instructions.
e Accurately weigh a small amount of the sample (typically 2-5 mg) into a sample pan.
e Place the sample pan in the instrument furnace.

o Heat the sample under a controlled nitrogen atmosphere at a constant heating rate (e.qg.,
10°C/min) over a specified temperature range (e.g., 30°C to 250°C).

o The TGA will record the mass loss of the sample as a function of temperature, indicating the
loss of water of hydration and subsequent decomposition.[11][12]

o The DSC will measure the heat flow to or from the sample, revealing endothermic events
(like dehydration) and exothermic events (like decomposition).[11][12]

Visualizations
Workflow for Physical Property Characterization

The following diagram illustrates a general workflow for the physical and chemical
characterization of a compound such as Sodium N-chlorobenzenesulfonamide trihydrate.
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Workflow for the physical characterization of a chemical compound.

As no specific biological signaling pathways involving Sodium N-chlorobenzenesulfonamide
trinydrate were identified, a diagram illustrating its reaction mechanism as an oxidizing agent is
provided below. In acidic solution, Chloramine-B can form the reactive oxidizing species,

benzenesulfonylhypochlorite (CeHsSO2NHCI), which then participates in oxidation reactions.
[16]
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Generalized reaction mechanism of Chloramine-B as an oxidizing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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